Cas no 941939-72-6 (N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzene-1-sulfonamide)

• Product Name: N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzene-1-sulfonamide
• CAS No: 941939-72-6
• MF: C₁₈H₁₉N₃O₅S
• MW: 389.425563097
• CID: 5506068
• PubChem ID: 7636348
• Update Time: 2023-11-22

N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• VU0499044-1
• F2784-1511
• AKOS024467052
• N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzenesulfonamide
• 941939-72-6
• N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzene-1-sulfonamide
• N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzenesulfonamide
• N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C18H19N3O5S/c1-13-5-6-14(12-17(13)20-11-3-2-4-18(20)22)19-27(25,26)16-9-7-15(8-10-16)21(23)24/h5-10,12,19H,2-4,11H2,1H3
• InChI Key： ABIVRBDDQXJBRE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C=CC(C)=C(C=1)N1C(CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 389.10454189g/mol
• Monoisotopic Mass: 389.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines